Cas no 92539-86-1 (Ethyl 2-nitro-1-benzothiophene-3-carboxylate)

• Product Name: Ethyl 2-nitro-1-benzothiophene-3-carboxylate
• CAS No: 92539-86-1
• MF: C₁₁H₉NO₄S
• MW: 251.258461713791
• CID: 2815263
• PubChem ID: 13170479
• Update Time: 2025-04-21

Ethyl 2-nitro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-nitro-1-benzothiophene-3-carboxylate
• DTXSID90524462
• 92539-86-1

• Inchi： 1S/C11H9NO4S/c1-2-16-11(13)9-7-5-3-4-6-8(7)17-10(9)12(14)15/h3-6H,2H2,1H3
• InChI Key： ZHERUEHGPHSSRG-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2C=CC=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.02522894Da
• Monoisotopic Mass: 251.02522894Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 100Ų